N-(2-Aminoethyl)naphthalene-1-sulfonamide

• CAS No.: 73965-85-2
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol
• IUPAC Name: N-(2-aminoethyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C12H14N2O2S/c13-8-9-14-17(15,16)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,14H,8-9,13H2
• InChI Key: VDZUJWNBSXUCHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)NCCN

Description

N-(2-Aminoethyl)naphthalene-1-sulfonamide is a useful research compound. Its molecular formula is C12H14N2O2S and its molecular weight is 250.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethylenediamine (1.06 g, 17.6 mmol) in dimethylformamide (10 ml), triethylamine (1.79 g, 17.7 mmol) was added, followed by stirring. With stirring at room temperature, a solution of 1-naphtalenesulfonyl chloride (4.00 g, 17.6 mmol) in dimethylformamide (15 ml) was dropwise added thereto, and the reaction was carried out in an ice bath for 1 hour. Insoluble materials were removed by filtration, and the filtrate was concentrated. To the residue, chloroform and water were added, and insoluble materials were filtered off. Furthermore, the aqueous layer was separated, washed with ethyl acetate twice and adjusted to pH 11 with potassium carbonate, followed by extraction with ethyl acetate three times. The extracts were collected, washed with water twice, dried over anhydrous sodium sulfate and concentrated. The residue was allowed to stand in a refrigerator overnight, and the precipitate was collected and recrystallized from ethyl acetate to give Compound (10) (153 mg). Yield, 4%.